Cas no 1805933-10-1 (4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is a highly functionalized pyridine derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its reactive carbonyl chloride group enables efficient coupling reactions, while the iodo and trifluoromethoxy substituents enhance its utility in cross-coupling and fluorination chemistry. The methoxy group further contributes to its stability and reactivity in selective transformations. This compound is valued for its versatility in constructing complex heterocyclic frameworks, making it a valuable reagent for researchers developing novel bioactive molecules. Proper handling under inert conditions is recommended due to its moisture sensitivity.
4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride structure
1805933-10-1 structure
Product Name:4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
CAS No:1805933-10-1
MF:C8H4ClF3INO3
MW:381.474944114685
CID:4814576
Update Time:2025-05-19

4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
    • Inchi: 1S/C8H4ClF3INO3/c1-16-4-2-3(13)5(6(9)15)7(14-4)17-8(10,11)12/h2H,1H3
    • InChI Key: PBHUYBYFJFQJDD-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(C=1C(=O)Cl)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • XLogP3: 3.8
  • Topological Polar Surface Area: 48.4

4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029093288-1g
4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
1805933-10-1 97%
1g
$1,579.40 2022-04-01

Additional information on 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Comprehensive Overview of 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805933-10-1)

The compound 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805933-10-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the key reasons for the growing attention on 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of carbon-carbon bonds with high efficiency. The presence of the iodo group enhances the compound's reactivity, making it a preferred choice for researchers working on heterocyclic chemistry and drug discovery.

In recent years, the demand for fluorinated compounds like 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride has surged, driven by their unique properties such as increased metabolic stability and lipophilicity. These characteristics are particularly valuable in the design of next-generation therapeutics, including kinase inhibitors and antiviral agents. The trifluoromethoxy group, in particular, is known to improve bioavailability and target selectivity, making this compound a hotspot in medicinal chemistry.

From an industrial perspective, 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is also gaining traction in the development of advanced materials. Its incorporation into polymers and coatings can enhance properties such as thermal stability and chemical resistance. This aligns with the current trend of sustainable chemistry, where researchers are exploring eco-friendly alternatives without compromising performance.

Another area of interest is the compound's potential in catalysis. The pyridine core, combined with its functional groups, can act as a ligand in transition metal-catalyzed reactions. This opens up possibilities for its use in green chemistry applications, where efficiency and minimal waste are paramount. As industries strive to meet stricter environmental regulations, compounds like 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride are becoming indispensable.

For researchers and procurement specialists, understanding the synthetic pathways and handling protocols of this compound is crucial. While it is not classified as hazardous under standard conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Suppliers often provide technical data sheets that detail its physicochemical properties, including melting point, solubility, and spectral data, which are essential for lab-scale and industrial applications.

In summary, 4-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1805933-10-1) represents a versatile and high-value chemical building block. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a compound of interest for multidisciplinary research. As the scientific community continues to explore its potential, this pyridine derivative is poised to play a pivotal role in advancing innovative chemical solutions.

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